Cas no 2168013-03-2 (6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane)

• Product Name: 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane
• CAS No: 2168013-03-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6052052
• PubChem ID: 165508939
• Update Time: 2025-10-25

6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane
• 6,6-dimethyl-2,5-dioxa-9-azaspiro[3.5]nonane
• 2168013-03-2
• EN300-1279814

• Inchi： 1S/C8H15NO2/c1-7(2)3-4-9-8(11-7)5-10-6-8/h9H,3-6H2,1-2H3
• InChI Key： KONWUPCMADFTEO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCNC21COC2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane

Introduction to 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2168013-03-2)

6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane, identified by the Chemical Abstracts Service Number (CAS No.) 2168013-03-2, is a complex organic compound belonging to the spirocyclic azapeptide derivatives. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The spirocyclic framework, combined with the presence of oxygen and nitrogen heteroatoms, makes it a promising candidate for further exploration in drug discovery and molecular recognition.

The chemical structure of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane consists of a spiro ring system formed by the fusion of a nine-membered oxygen-containing heterocycle with an eight-membered nitrogen-containing heterocycle. This configuration imparts rigidity to the molecule, which can be advantageous in binding interactions with biological targets. Additionally, the presence of two methyl groups at the 6-position enhances lipophilicity, potentially improving membrane permeability and oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane with various biological receptors. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways and cancer progression. The oxygen and nitrogen atoms within the spirocyclic core provide multiple hydrogen bonding opportunities, which could facilitate stable interactions with protein targets.

In vitro studies have begun to unravel the pharmacological potential of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane. Initial results indicate that it may possess anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways. Furthermore, its spirocyclic structure suggests potential applications in developing kinase inhibitors, which are critical in targeted cancer therapies. The compound's ability to adopt multiple conformations may also contribute to its versatility in binding different biological targets.

The synthesis of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane presents both challenges and opportunities for organic chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure optimal biological activity. Recent reports highlight novel synthetic strategies involving transition metal-catalyzed reactions and asymmetric transformations that have improved yields and enantioselectivity in producing this compound.

As research continues to uncover the therapeutic potential of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane, collaborations between academic institutions and pharmaceutical companies are becoming more frequent. These partnerships aim to accelerate preclinical development and explore novel applications in areas such as neurodegenerative diseases and infectious disorders. The compound's unique structural features make it a valuable scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.

The safety profile of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane is another critical aspect being evaluated through rigorous toxicological studies. Preliminary data suggest that the compound exhibits low toxicity at moderate doses, making it a promising candidate for further development. However, comprehensive toxicological assessments are necessary to ensure its safety for clinical use.

Future directions in the study of 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane include exploring its interactions with nucleic acids and developing derivatives with enhanced pharmacokinetic properties. Advances in biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography will provide deeper insights into its molecular structure-function relationships.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in optimizing lead compounds like 6,6-dimethyl-2,5-dioxa-9-azaspiro3.5nonane. By predicting molecular properties and virtual screening potential hits, researchers can efficiently prioritize compounds for experimental validation.

In conclusion, 6,6-dimethyl-2,5-dioxa- spiro3. . . . . . . . . . . . . . . . . . . .